Cas no 884507-29-3 (2-thiomorpholinoisonicotinic Acid)
2-thiomorpholinoisonicotinic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxylicacid, 2-(4-thiomorpholinyl)-
- 2-thiomorpholin-4-ylpyridine-4-carboxylic acid
- 2-thiomorpholinoisonicotinic acid
- CS-0270838
- F1907-0227
- MFCD09025860
- AKOS009210663
- 2-thiomorpholinoisonicotinic acid, AldrichCPR
- DTXSID50594601
- EN300-265484
- SCHEMBL1791657
- DDAWRDLRTZFVHD-UHFFFAOYSA-N
- 2-(thiomorpholin-4-yl)pyridine-4-carboxylic acid
- 884507-29-3
- FT-0707847
- MS-22435
- DB-077296
- 2-thiomorpholinoisonicotinic Acid
-
- MDL: MFCD09025860
- Inchi: 1S/C10H12N2O2S/c13-10(14)8-1-2-11-9(7-8)12-3-5-15-6-4-12/h1-2,7H,3-6H2,(H,13,14)
- InChI Key: DDAWRDLRTZFVHD-UHFFFAOYSA-N
- SMILES: S1CCN(C2C=C(C(=O)O)C=CN=2)CC1
Computed Properties
- Exact Mass: 224.06200
- Monoisotopic Mass: 224.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 78.7Ų
Experimental Properties
- Density: 1.343
- Melting Point: 226 °C
- Boiling Point: 538.8°C at 760 mmHg
- Flash Point: 279.6°C
- Refractive Index: 1.633
- PSA: 78.73000
- LogP: 1.39800
2-thiomorpholinoisonicotinic Acid Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
2-thiomorpholinoisonicotinic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B588873-10mg |
2-thiomorpholinoisonicotinic Acid |
884507-29-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B588873-50mg |
2-thiomorpholinoisonicotinic Acid |
884507-29-3 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B588873-100mg |
2-thiomorpholinoisonicotinic Acid |
884507-29-3 | 100mg |
$ 115.00 | 2022-06-07 | ||
| Ambeed | A638139-1g |
2-Thiomorpholinoisonicotinic acid |
884507-29-3 | 97% | 1g |
$672.0 | 2025-04-16 | |
| abcr | AB225055-1 g |
2-Thiomorpholinoisonicotinic acid; 95% |
884507-29-3 | 1g |
€275.70 | 2023-02-22 | ||
| Enamine | EN300-265484-1g |
2-(thiomorpholin-4-yl)pyridine-4-carboxylic acid |
884507-29-3 | 1g |
$142.0 | 2023-09-14 | ||
| Enamine | EN300-265484-5g |
2-(thiomorpholin-4-yl)pyridine-4-carboxylic acid |
884507-29-3 | 5g |
$410.0 | 2023-09-14 | ||
| Enamine | EN300-265484-10g |
2-(thiomorpholin-4-yl)pyridine-4-carboxylic acid |
884507-29-3 | 10g |
$608.0 | 2023-09-14 | ||
| Enamine | EN300-265484-0.05g |
2-(thiomorpholin-4-yl)pyridine-4-carboxylic acid |
884507-29-3 | 0.05g |
$119.0 | 2023-09-14 | ||
| Enamine | EN300-265484-0.1g |
2-(thiomorpholin-4-yl)pyridine-4-carboxylic acid |
884507-29-3 | 0.1g |
$125.0 | 2023-09-14 |
2-thiomorpholinoisonicotinic Acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-thiomorpholinoisonicotinic Acid
2-Thiomorpholinoisonicotinic Acid (CAS No. 884507-29-3): An Emerging Compound in Medicinal Chemistry
2-Thiomorpholinoisonicotinic Acid (CAS No. 884507-29-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its thiomorpholine and isonicotinic acid moieties, offers a promising platform for the development of new drugs targeting various diseases, particularly those involving inflammation and neurodegenerative disorders.
The thiomorpholine ring, a sulfur-containing heterocycle, imparts significant chemical stability and biological activity to the molecule. This structural feature has been shown to enhance the compound's ability to cross biological membranes, thereby improving its bioavailability and pharmacokinetic properties. Recent studies have highlighted the importance of thiomorpholine derivatives in modulating various biological processes, including enzyme inhibition and receptor binding.
The isonicotinic acid moiety, on the other hand, is a well-known component in several clinically approved drugs. It has been extensively studied for its anti-tubercular properties and its ability to inhibit bacterial growth. The combination of the thiomorpholine and isonicotinic acid functionalities in 2-Thiomorpholinoisonicotinic Acid creates a synergistic effect that enhances its therapeutic potential.
In recent years, 2-Thiomorpholinoisonicotinic Acid has been evaluated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. These findings suggest that 2-Thiomorpholinoisonicotinic Acid could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Furthermore, preliminary research has explored the neuroprotective effects of 2-Thiomorpholinoisonicotinic Acid. Studies using animal models have shown that this compound can reduce oxidative stress and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of key signaling pathways involved in neuroinflammation and apoptosis.
The synthesis of 2-Thiomorpholinoisonicotinic Acid involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The first step typically involves the formation of the thiomorpholine ring through a ring-closing metathesis reaction. Subsequent steps focus on introducing the isonicotinic acid moiety through esterification or amidation reactions. The final product is then purified using techniques such as column chromatography or crystallization to ensure high purity and consistency.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-Thiomorpholinoisonicotinic Acid in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, 2-Thiomorpholinoisonicotinic Acid (CAS No. 884507-29-3) represents a promising new addition to the arsenal of compounds being developed for therapeutic applications. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development in the fields of inflammation and neurodegeneration. As ongoing studies continue to unravel its full potential, 2-Thiomorpholinoisonicotinic Acid may well become a cornerstone in the treatment of various diseases.
884507-29-3 (2-thiomorpholinoisonicotinic Acid) Related Products
- 898289-26-4(Methyl 2-Thiomorpholin-4-ylisonicotinate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)